2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[1-[(2-chlorophenyl)methyl]imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H18ClN3OS/c1-14-6-8-16(9-7-14)22-18(24)13-25-19-21-10-11-23(19)12-15-4-2-3-5-17(15)20/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key: FAGVPHOFUPPOTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC=CC=C3Cl
• Molecular Formula: C19H18ClN3OS
• Molecular Weight: 371.9 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its biological target. For example, some imidazole derivatives have been found to have antimicrobial activity.

Future Directions

The development of new drugs that overcome the problems of antimicrobial resistance (AMR) is a current focus in drug therapy. Imidazole has become an important synthon in the development of new drugs, and its derivatives show a broad range of biological activities, suggesting that they may have potential for future drug development.